Cas no 1381260-70-3 (6,7-Dimethoxy-3-{(4-methoxyphenyl)-aminomethyl}quinolin-2(1H)-one)

• Product Name: 6,7-Dimethoxy-3-{(4-methoxyphenyl)-aminomethyl}quinolin-2(1H)-one
• CAS No: 1381260-70-3
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• MDL: MFCD22684479
• CID: 4595553
• Update Time: 2025-06-15

6,7-Dimethoxy-3-{(4-methoxyphenyl)-aminomethyl}quinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethoxy-3-{[(4-methoxyphenyl)-amino]methyl}quinolin-2(1H)-one
• 6,7-Dimethoxy-3-{(4-methoxyphenyl)-aminomethyl}quinolin-2(1H)-one

• MDL： MFCD22684479
• Inchi： 1S/C19H20N2O4/c1-23-15-6-4-14(5-7-15)20-11-13-8-12-9-17(24-2)18(25-3)10-16(12)21-19(13)22/h4-10,20H,11H2,1-3H3,(H,21,22)
• InChI Key： SXCXUWFJNPWLQQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC)C(OC)=C2)C=C(CNC2=CC=C(OC)C=C2)C1=O

Additional information on 6,7-Dimethoxy-3-{(4-methoxyphenyl)-aminomethyl}quinolin-2(1H)-one

Introduction to 6,7-Dimethoxy-3-{(4-methoxyphenyl)-aminomethyl}quinolin-2(1H)-one (CAS No. 1381260-70-3)

6,7-Dimethoxy-3-{(4-methoxyphenyl)-aminomethyl}quinolin-2(1H)-one (CAS No. 1381260-70-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The chemical structure of 6,7-Dimethoxy-3-{(4-methoxyphenyl)-aminomethyl}quinolin-2(1H)-one is characterized by a quinoline core substituted with methoxy groups at the 6 and 7 positions and an aminomethyl group attached to the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of extensive research in various scientific disciplines.

Recent studies have highlighted the potential of 6,7-Dimethoxy-3-{(4-methoxyphenyl)-aminomethyl}quinolin-2(1H)-one in the treatment of various diseases. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential enzymes.

In addition to its antimicrobial properties, 6,7-Dimethoxy-3-{(4-methoxyphenyl)-aminomethyl}quinolin-2(1H)-one has shown promise as an antiviral agent. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The anticancer potential of 6,7-Dimethoxy-3-{(4-methoxyphenyl)-aminomethyl}quinolin-2(1H)-one has also been explored in preclinical studies. A study published in Cancer Research found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism involves modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

Beyond its therapeutic applications, 6,7-Dimethoxy-3-{(4-methoxyphenyl)-aminomethyl}quinolin-2(1H)-one has been investigated for its potential use in diagnostic imaging. Its unique chemical structure allows for the attachment of radiolabels or fluorescent tags, making it a promising candidate for developing imaging agents for early detection and monitoring of diseases.

The synthesis of 6,7-Dimethoxy-3-{(4-methoxyphenyl)-aminomethyl}quinolin-2(1H)-one involves a series of well-defined chemical reactions. The quinoline core can be synthesized through various methods, such as Povarov cyclization or Ullmann coupling reactions. Subsequent functionalization steps are used to introduce the methoxy groups and the aminomethyl substituent. These synthetic routes are highly efficient and scalable, making it feasible for large-scale production.

In terms of safety and toxicity, preliminary studies have shown that 6,7-Dimethoxy-3-{(4-methoxyphenyl)-aminomethyl}quinolin-2(1H)-one exhibits low toxicity in vitro and in animal models. However, further toxicological evaluations are necessary to ensure its safety for human use. Clinical trials are currently underway to assess its efficacy and safety in treating various conditions.

The future prospects for 6,7-Dimethoxy-3-{(4-meth oxyphenyl)-aminomethyl}quinolin-2(1H)-one are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and combination therapies. Additionally, efforts are being made to develop more efficient synthesis methods to reduce production costs and improve accessibility.

In conclusion, 6,7-Dimeth oxy-3-{(4-meth oxyphenyl)-aminomethyl}quinolin-2(1H)-one (CAS No. 1381260-70-3) is a versatile compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and biological activities make it a valuable candidate for further development and clinical evaluation.